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Compound of Interest

Compound Name: (2-Pyridyldithio)-PEG2-Boc

Cat. No.: B604961 Get Quote

An In-depth Technical Guide to (2-Pyridyldithio)-PEG2-Boc

For researchers, scientists, and drug development professionals, this guide provides a

comprehensive overview of the bifunctional linker, (2-Pyridyldithio)-PEG2-Boc. This molecule

is a valuable tool in the field of bioconjugation and is particularly relevant in the development of

Proteolysis Targeting Chimeras (PROTACs).

Core Compound Structure and Identification
(2-Pyridyldithio)-PEG2-Boc is a heterobifunctional linker composed of three key components:

A pyridyldithio group: This moiety readily reacts with free sulfhydryl (thiol) groups to form a

stable disulfide bond. This reaction is highly specific and efficient under physiological

conditions.

A polyethylene glycol (PEG) spacer: The two-unit PEG spacer (PEG2) is a short, hydrophilic

chain that enhances the solubility of the molecule and the resulting conjugate in aqueous

media.[1]

A tert-butyloxycarbonyl (Boc) protecting group: The Boc group protects a terminal amine.

This protecting group is stable under a variety of conditions but can be readily removed

under acidic conditions, such as with trifluoroacetic acid (TFA), to reveal a primary amine.[2]

This primary amine can then be used for subsequent conjugation reactions, typically forming

an amide bond with a carboxylic acid.
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Chemical Structure:

Systematic Name: tert-butyl 3-(2-(2-(pyridin-2-yldisulfanyl)ethoxy)ethoxy)propanoate[2]

Molecular Formula: C₁₆H₂₅NO₄S₂[2]

CAS Number: 2144777-73-9[2]

Quantitative Data Summary
The following table summarizes the key quantitative data for (2-Pyridyldithio)-PEG2-Boc.

Property Value Reference

CAS Number 2144777-73-9 [2]

Molecular Formula C₁₆H₂₅NO₄S₂ [2]

Molecular Weight 387.5 g/mol [2]

Appearance Solid or liquid

Purity Typically ≥95% [3]

Storage Conditions Store at -20°C, keep dry [3][4]

Experimental Protocols
The bifunctional nature of (2-Pyridyldithio)-PEG2-Boc allows for a two-stage conjugation

strategy. The following protocols are generalized procedures for the key reactions involving this

linker.

Protocol 1: Conjugation to a Thiol-Containing Molecule
This protocol describes the reaction of the pyridyldithio group of the linker with a free sulfhydryl

group on a target molecule (e.g., a protein, peptide, or small molecule).

Materials:

(2-Pyridyldithio)-PEG2-Boc
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Thiol-containing molecule

Conjugation Buffer: 100 mM phosphate buffer, 150 mM NaCl, pH 7.2-7.5. Degas the buffer

before use.

Organic Solvent: Anhydrous DMSO or DMF

Reducing agent (optional, if thiols are oxidized): Tris(2-carboxyethyl)phosphine (TCEP)

Purification system (e.g., size-exclusion chromatography)

Procedure:

Preparation of the Thiol-Containing Molecule: Dissolve the thiol-containing molecule in the

degassed Conjugation Buffer. If the molecule contains disulfide bonds that need to be

reduced to free thiols, add a 10-20 fold molar excess of TCEP and incubate at room

temperature for 30-60 minutes.

Preparation of the Linker Stock Solution: Dissolve (2-Pyridyldithio)-PEG2-Boc in a minimal

amount of anhydrous DMSO or DMF to create a stock solution (e.g., 10 mM).

Conjugation Reaction: Add a 5-20 fold molar excess of the (2-Pyridyldithio)-PEG2-Boc
stock solution to the solution of the thiol-containing molecule.

Incubation: Allow the reaction to proceed at room temperature for 1-2 hours or overnight at

4°C. The reaction can be monitored by measuring the release of pyridine-2-thione, which

absorbs at 343 nm.

Purification: Purify the resulting conjugate using an appropriate method, such as size-

exclusion chromatography, to remove excess linker and byproducts.

Protocol 2: Boc Deprotection to Reveal the Primary
Amine
This protocol describes the removal of the Boc protecting group to expose the terminal amine

for further conjugation.
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Materials:

Boc-protected conjugate from Protocol 1

Anhydrous Dichloromethane (DCM)

Trifluoroacetic acid (TFA)

Nitrogen or Argon gas

Rotary evaporator

Procedure:

Dissolution: Dissolve the Boc-protected conjugate in anhydrous DCM in a round-bottom flask

under an inert atmosphere (nitrogen or argon).

Addition of TFA: Cool the solution to 0°C in an ice bath. Add TFA to a final concentration of

20-50% (v/v).

Reaction: Stir the reaction mixture at room temperature for 1-2 hours. Monitor the reaction

progress by a suitable method (e.g., TLC or LC-MS) until the starting material is consumed.

Solvent Removal: Remove the DCM and excess TFA by rotary evaporation. Co-evaporation

with toluene can help to remove residual TFA.

Further Use: The resulting deprotected amine (as a TFA salt) can often be used directly in

the next conjugation step after thorough drying.

Visualizations
PROTAC Synthesis and Mechanism of Action
(2-Pyridyldithio)-PEG2-Boc is a PROTAC linker, used to synthesize PROTAC molecules.[5][6]

PROTACs are heterobifunctional molecules that simultaneously bind to a target protein and an

E3 ubiquitin ligase, leading to the ubiquitination and subsequent degradation of the target

protein by the proteasome.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b604961?utm_src=pdf-body
https://www.medchemexpress.cn/2-pyridyldithio-peg2-boc.html
https://www.targetmol.cn/compound/%282-pyridyldithio%29-peg2-boc
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b604961?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General PROTAC Synthesis and Mechanism

PROTAC Synthesis Mechanism of Action
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Caption: General workflow for PROTAC synthesis using a linker and the subsequent

mechanism of action.

Experimental Workflow for Bioconjugation
The following diagram illustrates a typical experimental workflow for using (2-Pyridyldithio)-
PEG2-Boc to conjugate a thiol-containing molecule to an amine-containing molecule.
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Experimental Workflow for Conjugation
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Caption: A step-by-step workflow for the sequential conjugation of two molecules using (2-
Pyridyldithio)-PEG2-Boc.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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